Cas no 329234-83-5 (6-chloro-1-[(3-chlorobenzyl)oxy]-2-(4-methoxyphenyl)-1H-1,3-benzimidazole)

• Product Name: 6-chloro-1-[(3-chlorobenzyl)oxy]-2-(4-methoxyphenyl)-1H-1,3-benzimidazole
• CAS No: 329234-83-5
• MF: C₂₁H₁₆Cl₂N₂O₂
• MW: 399.269943237305
• CID: 6787133
• PubChem ID: 1476986
• Update Time: 2025-06-15

6-chloro-1-[(3-chlorobenzyl)oxy]-2-(4-methoxyphenyl)-1H-1,3-benzimidazole Chemical and Physical Properties

Names and Identifiers

• HMS569P03
• AKOS005074434
• 6-chloro-1-[(3-chlorobenzyl)oxy]-2-(4-methoxyphenyl)-1H-1,3-benzimidazole
• 329234-83-5
• Bionet1_000701
• 10F-317S
• 6-chloro-1-[(3-chlorophenyl)methoxy]-2-(4-methoxyphenyl)benzimidazole
• 6-chloro-1-[(3-chlorophenyl)methoxy]-2-(4-methoxyphenyl)-1H-1,3-benzodiazole

• Inchi： 1S/C21H16Cl2N2O2/c1-26-18-8-5-15(6-9-18)21-24-19-10-7-17(23)12-20(19)25(21)27-13-14-3-2-4-16(22)11-14/h2-12H,13H2,1H3
• InChI Key： GVXVQEJBOPLOFW-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C(C1C=CC(=CC=1)OC)=N2)OCC1C=CC=C(C=1)Cl

Computed Properties

• Exact Mass: 398.059
• Monoisotopic Mass: 398.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 36.3Ų

Additional information on 6-chloro-1-[(3-chlorobenzyl)oxy]-2-(4-methoxyphenyl)-1H-1,3-benzimidazole

Comprehensive Overview of 6-chloro-1-[(3-chlorobenzyl)oxy]-2-(4-methoxyphenyl)-1H-1,3-benzimidazole (CAS No. 329234-83-5)

6-chloro-1-[(3-chlorobenzyl)oxy]-2-(4-methoxyphenyl)-1H-1,3-benzimidazole (CAS No. 329234-83-5) is a specialized benzimidazole derivative with significant potential in pharmaceutical and biochemical research. This compound features a unique molecular structure, combining a chlorobenzyloxy group and a methoxyphenyl moiety, which contribute to its distinct chemical properties. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and medicinal chemistry, particularly in targeting specific biological pathways.

The benzimidazole core of this compound is a well-known scaffold in medicinal chemistry, often associated with bioactive molecules and therapeutic agents. The presence of the 6-chloro and 3-chlorobenzyloxy substituents enhances its reactivity and binding affinity, making it a promising candidate for further study. Recent trends in AI-driven drug design and computational chemistry have highlighted the importance of such compounds in accelerating the development of novel treatments for various conditions.

One of the key areas of interest for 6-chloro-1-[(3-chlorobenzyl)oxy]-2-(4-methoxyphenyl)-1H-1,3-benzimidazole is its potential role in enzyme inhibition. Benzimidazole derivatives are known to interact with enzymes such as kinases and proteases, which are critical targets in modern drug development. The compound's structural features suggest it could be optimized for selective inhibition, a topic frequently searched by researchers exploring precision medicine and targeted therapies.

In addition to its pharmaceutical applications, CAS No. 329234-83-5 is also of interest in material science. The methoxyphenyl group contributes to the compound's stability and solubility, properties that are valuable in designing functional materials. With the growing demand for advanced materials in electronics and coatings, this compound could play a role in developing new high-performance polymers or organic semiconductors.

The synthesis of 6-chloro-1-[(3-chlorobenzyl)oxy]-2-(4-methoxyphenyl)-1H-1,3-benzimidazole involves multi-step organic reactions, including nucleophilic substitution and cyclization. Researchers often search for efficient synthetic routes and green chemistry approaches to produce such compounds sustainably. Recent advancements in catalysis and flow chemistry have provided new opportunities to optimize its production, reducing waste and improving yields.

Another trending topic related to this compound is its potential in antimicrobial research. Benzimidazole derivatives have demonstrated activity against various pathogens, and the structural modifications in CAS No. 329234-83-5 may enhance its efficacy. This aligns with the global focus on antibiotic resistance and the search for novel antimicrobial agents, making it a relevant subject for both academic and industrial research.

From a regulatory perspective, 6-chloro-1-[(3-chlorobenzyl)oxy]-2-(4-methoxyphenyl)-1H-1,3-benzimidazole is not classified as a hazardous substance under major chemical inventories. However, proper handling and disposal are always recommended to ensure safety in laboratory settings. Researchers frequently inquire about safety data sheets (SDS) and storage conditions for such compounds, emphasizing the need for accurate and accessible information.

In conclusion, 6-chloro-1-[(3-chlorobenzyl)oxy]-2-(4-methoxyphenyl)-1H-1,3-benzimidazole (CAS No. 329234-83-5) represents a versatile and promising compound with applications spanning pharmaceuticals, materials science, and biochemical research. Its unique structure and potential functionalities make it a subject of ongoing investigation, particularly in the context of drug discovery and sustainable chemistry. As research progresses, this compound may unlock new opportunities in addressing some of the most pressing challenges in science and medicine.